Cas no 2121514-30-3 (4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester)

• Product Name: 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester
• CAS No: 2121514-30-3
• MF: C₁₄H₂₀BFO₃
• MW: 266.116208076477
• MDL: MFCD30529810
• CID: 5079040
• Update Time: 2026-03-01

4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester
• 2-(4-fluoro-3-methoxy-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30529810
• Inchi： 1S/C14H20BFO3/c1-9-7-10(8-11(17-6)12(9)16)15-18-13(2,3)14(4,5)19-15/h7-8H,1-6H3
• InChI Key： VWFZKFJRGCFNNR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 27.7

Additional information on 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester

Comprehensive Overview of 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester (CAS No. 2121514-30-3)

4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester (CAS No. 2121514-30-3) is a highly versatile boronic acid ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation methodologies. The presence of fluoro and methoxy substituents enhances its reactivity and selectivity, making it a valuable building block for designing complex molecules.

The pinacol ester moiety in 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester provides excellent stability under ambient conditions, addressing one of the key challenges in handling boronic acid derivatives. Researchers and industries favor this compound for its compatibility with diverse reaction conditions, including aqueous and aerobic environments. Its CAS No. 2121514-30-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing demand in drug discovery and agrochemical development.

Recent trends highlight the compound's role in targeted drug delivery systems and bioconjugation. For instance, its arylboronate functionality is exploited in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy. Additionally, the fluoro substituent is often leveraged to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability, aligning with the pharmaceutical industry's focus on fluorinated compounds.

From an environmental perspective, 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester is scrutinized for its green chemistry applications. Innovations in catalytic processes and solvent-free reactions have reduced waste generation, resonating with the global push for sustainable synthesis. This aligns with frequent search queries like "eco-friendly boronic ester synthesis" and "green cross-coupling reagents," underscoring its relevance in contemporary research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS No. 2121514-30-3. Purity thresholds (>98%) are critical for applications in high-throughput screening and preclinical studies, where reproducibility is paramount. Suppliers often provide detailed certificates of analysis (CoA) to meet stringent regulatory requirements, particularly in GMP-compliant production.

In material science, this compound contributes to organic electronics and polymeric sensors. Its electron-withdrawing groups facilitate tuning of HOMO-LUMO gaps, a hot topic in OLED and photovoltaic research. Searches for "boronic esters in optoelectronics" have surged, reflecting interdisciplinary interest.

To conclude, 4-Fluoro-3-methoxy-5-methylphenylboronic acid pinacol ester (CAS No. 2121514-30-3) exemplifies the convergence of synthetic utility and innovative applications. Its adaptability across pharmaceuticals, materials, and sustainable chemistry ensures its prominence in both academic and industrial settings, answering the demand for multifunctional reagents in modern science.